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Compound of Interest |

Methyl 2-hydroxy-4-isopropyl-3-
Compound Name:

quinolinecarboxylate
CAS No.: 672310-22-4
Cat. No.: B1349950

Get Quote

Executive Summary & Chemical Context

The target compound belongs to the class of 4-substituted-2-oxo-1,2-dihydroquinoline-3-
carboxylates (often named as 2-hydroxy tautomers). These scaffolds are critical
pharmacophores in medicinal chemistry, exhibiting potential antibacterial, anti-inflammatory,
and anticancer activities. The presence of the isopropyl group at the C4 position introduces
steric bulk that can modulate receptor binding affinity, while the C3-ester moiety serves as a
versatile handle for further derivatization (e.g., amidation or reduction).

Key Synthetic Challenge: Regioselective introduction of the isopropyl group at position 4 while
maintaining the 3-carboxylate functionality. The protocol below utilizes a cyclocondensation
approach (modified Friedlander or condensation of o-amino ketones) to ensure high
regiocontrol.

Safety & Hazard Analysis

CRITICAL WARNING: This procedure involves the use of corrosive reagents, flammable
solvents, and high temperatures. It must be performed in a properly functioning chemical fume
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hood by trained personnel wearing appropriate Personal Protective Equipment (PPE).

Hazard Class

Representative
Reagent

Risk Description

Mitigation Strategy

Corrosive/lrritant

Glacial Acetic Acid,

Causes severe skin

burns and eye

Use nitrile gloves,

safety goggles, and

Piperidine i
damage. face shield.
] Keep away from
Highly flammable
Flammable Methanol, Toluene o heat/sparks. Ground
liquid and vapor. )
equipment.
Handle in a fume
Tox 2-Amino- Harmful if swallowed hood; avoid
oxic
isobutyrophenone or inhaled. dust/aerosol
generation.
] Use blast shields;
) Risk of burns and
Thermal Refluxing Solvents ensure open reflux

over-pressurization.

system (not closed).

Retrosynthetic Analysis & Pathway

The most robust route for synthesizing 4-substituted-3-quinolinecarboxylates involves the

condensation of an ortho-amino aryl ketone with a malonic acid derivative.

¢ Disconnection: The C2-N1 and C3-C4 bonds are formed during the cyclization.

e Precursors:

o Nucleophile: 1-(2-aminophenyl)-2-methylpropan-1-one (also known as o-amino-

isobutyrophenone).

o Electrophile: Dimethyl malonate (provides the C2 carbonyl and C3 ester).

Reaction Logic: The amine reacts with one ester group of the malonate to form an amide

intermediate (or Schiff base depending on conditions), followed by an intramolecular
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Knoevenagel-type condensation between the methylene of the malonate and the ketone

carbonyl.
1-(2-aminophenyl)- Condensation
2-methylpropan-1-one w , ; Cyclization :
Amide/Enamine __ (- H20, - MeOH) R Methyl 2-hydroxy-4-isopropyl-

Intermediate 3-quinolinecarboxylate
Dimethyl Malonate

Click to download full resolution via product page

Figure 1: Synthetic pathway for the construction of the quinoline core via condensation of o-
aminoketone and dimethyl malonate.

Detailed Experimental Protocol

Phase 1: Reactant Preparation

e Reagent A: 1-(2-aminophenyl)-2-methylpropan-1-one (10.0 mmol, ~1.63 g). Note: If not
commercially available, this can be synthesized via the reaction of 2-aminobenzonitrile with
isopropylmagnesium bromide followed by hydrolysis.

e Reagent B: Dimethyl malonate (12.0 mmol, ~1.58 g).
o Catalyst: Piperidine (0.5 mL) and Glacial Acetic Acid (0.5 mL).

» Solvent: Toluene (anhydrous, 50 mL).

Phase 2: Cyclocondensation

e Setup: Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a Dean-Stark
trap topped with a reflux condenser.

e Charging: Add Reagent A (1-(2-aminophenyl)-2-methylpropan-1-one) and Reagent B
(Dimethyl malonate) to the flask.

» Solvation: Dissolve the mixture in 50 mL of anhydrous Toluene.
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» Catalysis: Add the Piperidine and Glacial Acetic Acid sequentially.
o Reflux: Heat the reaction mixture to vigorous reflux (oil bath set to ~120°C).

o Mechanism Check: As the reaction proceeds, water is generated. The Dean-Stark trap
allows for the continuous removal of water, driving the equilibrium toward the cyclized
product.

e Monitoring: Monitor the reaction via TLC (System: Hexane/Ethyl Acetate 3:1). The starting
amine spot should disappear, and a new, more polar fluorescent spot (the quinoline) should
appear.

o Duration: Typically 12—24 hours.

Phase 3: Isolation and Purification

e Cooling: Allow the reaction mixture to cool to room temperature. The product often
precipitates directly from the toluene solution upon cooling.

« Filtration: If a precipitate forms, filter the solid using a Buchner funnel. Wash the cake with
cold toluene (2 x 10 mL) followed by cold hexanes (2 x 10 mL) to remove unreacted
malonate.

 Alternative Workup (if no precipitate):
o Concentrate the toluene solution under reduced pressure (Rotavap).

o Triturate the resulting oily residue with cold diethyl ether or methanol to induce
crystallization.

e Recrystallization: Purify the crude solid by recrystallization from hot Methanol or Ethanol.
o Dissolve solid in minimum boiling methanol.
o Allow to cool slowly to 4°C.

o Filter the white to off-white needles.
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» Drying: Dry the purified product in a vacuum oven at 50°C for 6 hours.

Analytical Validation

To ensure the integrity of the synthesized compound, compare analytical data against the
expected values.

Expected e 4
Parameter . Method of Verification
Value/Observation

White to pale yellow crystalline ] )
Appearance id Visual Inspection
soli

> 180°C (Typical for 2-hydroxy-  Capillary Melting Point

Melting Point
3-esters) Apparatus
6 12.0 (s, 1H, OH/NH
tautomer)d 7.2-8.0 (m, 4H, Ar-

1H NMR (DMSO-ds) H)d 3.8 (s, 3H, OCHs)0 3.5 (m, 400 MHz NMR Spectrometer
1H, CH of iPr)é 1.3 (d, 6H,
CHs of iPr)

Mass Spectrometry [M+H]* = 246.28 m/z LC-MS (ESI+)

) HPLC (C18 column,
Purity > 95%

Water/Acetonitrile gradient)

Note on Tautomerism: In solution (especially polar solvents like DMSO), the compound exists
in equilibrium between the 2-hydroxy (enol) and 2-oxo (amide/quinolone) forms. The NMR
spectrum typically shows a broad singlet downfield (11-12 ppm) corresponding to the amide
NH or enolic OH.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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